Cas no 2137089-61-1 (1H-1,2,4-Triazole-3-ethanamine, 5-cyclopropyl-α-methyl-, (αR)-)

• Product Name: 1H-1,2,4-Triazole-3-ethanamine, 5-cyclopropyl-α-methyl-, (αR)-
• CAS No: 2137089-61-1
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5255730
• PubChem ID: 93679488
• Update Time: 2025-07-10

1H-1,2,4-Triazole-3-ethanamine, 5-cyclopropyl-α-methyl-, (αR)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-ethanamine, 5-cyclopropyl-α-methyl-, (αR)-
• (2R)-1-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)propan-2-amine
• 2137089-61-1
• EN300-376222

• Inchi： 1S/C8H14N4/c1-5(9)4-7-10-8(12-11-7)6-2-3-6/h5-6H,2-4,9H2,1H3,(H,10,11,12)/t5-/m1/s1
• InChI Key： YPUMTCQQCPBWNS-RXMQYKEDSA-N
• SMILES： N1=C(C[C@@H](C)N)NN=C1C1CC1

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 372.1±21.0 °C(Predicted)
• pka: 11.28±0.10(Predicted)

Additional information on 1H-1,2,4-Triazole-3-ethanamine, 5-cyclopropyl-α-methyl-, (αR)-

Research Brief on 1H-1,2,4-Triazole-3-ethanamine, 5-cyclopropyl-α-methyl-, (αR)- (CAS: 2137089-61-1)

The compound 1H-1,2,4-Triazole-3-ethanamine, 5-cyclopropyl-α-methyl-, (αR)- (CAS: 2137089-61-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this triazole derivative as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the cyclopropyl and α-methyl groups, contribute to its selectivity and binding affinity. Computational modeling and in vitro assays suggest that this compound exhibits promising activity against a range of biological targets, particularly in the context of inflammatory and oncological diseases.

One of the most notable advancements is the optimization of its synthetic route, which has been achieved through a combination of asymmetric catalysis and green chemistry principles. Researchers have reported a high-yield, enantioselective synthesis of (αR)-configured derivatives, which is critical for maintaining the compound's bioactivity. This improvement in synthetic methodology has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.

In preclinical models, 1H-1,2,4-Triazole-3-ethanamine derivatives have demonstrated efficacy in modulating key signaling pathways, such as the JAK-STAT and NF-κB cascades. These findings are supported by robust in vivo data, where the compound showed reduced toxicity profiles compared to existing therapeutics. Additionally, its pharmacokinetic properties, including oral bioavailability and metabolic stability, have been characterized, paving the way for potential clinical development.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as off-target effects and long-term safety require further investigation. Ongoing research is focused on derivatization strategies to enhance specificity and reduce potential adverse effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound class.

In conclusion, 1H-1,2,4-Triazole-3-ethanamine, 5-cyclopropyl-α-methyl-, (αR)- represents a promising scaffold for the development of next-generation therapeutics. Its unique chemical and biological properties position it as a valuable candidate for addressing unmet medical needs. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.